(4E)-4-{3-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione
(4E)-4-{3-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0873525
InChI:
InChI=1S/C27H26N2O5/c1-19-8-6-11-22(16-19)33-14-7-15-34-24-13-12-20(18-25(24)32-2)17-23-26(30)28-29(27(23)31)21-9-4-3-5-10-21/h3-6,8-13,16-18H,7,14-15H2,1-2H3,(H,28,30)/b23-17+
SMILES:
CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2)C=C3C(=O)NN(C3=O)C4=CC=CC=C4)OC
Molecular Formula:
C27H26N2O5
Molecular Weight:
458.5 g/mol
(4E)-4-{3-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione
CAS No.:
Cat. No.: VC0873525
Molecular Formula: C27H26N2O5
Molecular Weight: 458.5 g/mol
* For research use only. Not for human or veterinary use.
![(4E)-4-{3-methoxy-4-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H26N2O5 |
|---|---|
| Molecular Weight | 458.5 g/mol |
| IUPAC Name | (4E)-4-[[3-methoxy-4-[3-(3-methylphenoxy)propoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione |
| Standard InChI | InChI=1S/C27H26N2O5/c1-19-8-6-11-22(16-19)33-14-7-15-34-24-13-12-20(18-25(24)32-2)17-23-26(30)28-29(27(23)31)21-9-4-3-5-10-21/h3-6,8-13,16-18H,7,14-15H2,1-2H3,(H,28,30)/b23-17+ |
| Standard InChI Key | JFUNFEXHUZDNAH-HAVVHWLPSA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2)/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4)OC |
| SMILES | CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2)C=C3C(=O)NN(C3=O)C4=CC=CC=C4)OC |
| Canonical SMILES | CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2)C=C3C(=O)NN(C3=O)C4=CC=CC=C4)OC |
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